(4-Trifluoromethoxyphenoxy)-acetic acid tert-butyl ester

• Molecular Formula: C13H15F3O4
• Molecular Weight: 292.25 g/mol
• IUPAC Name: tert-butyl 2-[4-(trifluoromethoxy)phenoxy]acetate
• InChI: InChI=1S/C13H15F3O4/c1-12(2,3)20-11(17)8-18-9-4-6-10(7-5-9)19-13(14,15)16/h4-7H,8H2,1-3H3
• InChI Key: ZTEWASHZKTWKKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)COC1=CC=C(C=C1)OC(F)(F)F

Description

(4-Trifluoromethoxyphenoxy)-acetic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H15F3O4 and its molecular weight is 292.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl bromoacetate was added to a stirring suspension of potassium carbonate (14.6 g, 106 mmol), 4-(trifluoromethoxy)phenol (15.7 g, 88 mmol) and DMF (50 mL). The reaction mixture was stirred for 12 hours. The mixture was diluted with EtOAc and water. The layers were separated and the aqueous layer was extracted with 3×EtOAc. The combined organic layers were washed with 5% aqueous lithium chloride and brine, dried over sodium sulfate, filtered, and reduced in vacuo to afford the title compound as a colorless oil: 1H NMR (400 MHz, d6-DMSO): 7.27 (d, 2H), 6.98 (d, 2H), 4.68 (s, 2H), 1.42 (s, 9H).